Cas no 860609-28-5 (2-{[(3-methoxyphenyl)methyl]sulfanyl}-3-propyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 2-{[(3-methoxyphenyl)methyl]sulfanyl}-3-propyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
• CAS No: 860609-28-5
• MF: C₁₆H₁₇F₃N₂O₂S
• MW: 358.378593206406
• CID: 6629814
• PubChem ID: 1472053
• Update Time: 2025-06-13

2-{[(3-methoxyphenyl)methyl]sulfanyl}-3-propyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• AKOS005074922
• 2-[(3-methoxybenzyl)sulfanyl]-3-propyl-6-(trifluoromethyl)-4(3H)-pyrimidinone
• 10J-533S
• 2-[(3-methoxyphenyl)methylsulfanyl]-3-propyl-6-(trifluoromethyl)pyrimidin-4-one
• 2-{[(3-methoxyphenyl)methyl]sulfanyl}-3-propyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
• 860609-28-5
• 4(3H)-Pyrimidinone, 2-[[(3-methoxyphenyl)methyl]thio]-3-propyl-6-(trifluoromethyl)-

• Inchi： 1S/C16H17F3N2O2S/c1-3-7-21-14(22)9-13(16(17,18)19)20-15(21)24-10-11-5-4-6-12(8-11)23-2/h4-6,8-9H,3,7,10H2,1-2H3
• InChI Key： GFDKNKIMMSUFJG-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1)OC)C1=NC(C(F)(F)F)=CC(N1CCC)=O

Computed Properties

• Exact Mass: 358.09628345g/mol
• Monoisotopic Mass: 358.09628345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 402.7±55.0 °C(Predicted)
• pka: -2.63±0.70(Predicted)

Additional information on 2-{[(3-methoxyphenyl)methyl]sulfanyl}-3-propyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one

Introduction to 2-{[(3-methoxyphenyl)methyl]sulfanyl}-3-propyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one (CAS No. 860609-28-5)

2-{[(3-methoxyphenyl)methyl]sulfanyl}-3-propyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one (CAS No. 860609-28-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dihydropyrimidinones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a trifluoromethyl group and a (3-methoxyphenyl)methyl sulfanyl moiety, contribute to its distinct pharmacological profile.

The chemical structure of 2-{[(3-methoxyphenyl)methyl]sulfanyl}-3-propyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one is characterized by a central dihydropyrimidinone core, which is a common scaffold in many bioactive molecules. The (3-methoxyphenyl)methyl sulfanyl substituent provides additional lipophilicity and potential for interactions with biological targets, while the trifluoromethyl group enhances metabolic stability and can influence the compound's pharmacokinetic properties.

Recent studies have explored the biological activities of this compound, revealing its potential as a lead molecule for the development of novel therapeutic agents. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that 2-{[(3-methoxyphenyl)methyl]sulfanyl}-3-propyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one exhibits potent inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, this compound has also been investigated for its anticancer properties. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 2-{[(3-methoxyphenyl)methyl]sulfanyl}-3-propyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one has been studied to assess its suitability for further development as a therapeutic agent. In animal models, it has shown favorable oral bioavailability and a reasonable half-life, indicating that it can be effectively delivered systemically. However, further optimization may be necessary to enhance its therapeutic index and reduce potential side effects.

The safety and toxicity profile of this compound have also been evaluated in preclinical studies. Results indicate that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in short-term toxicity studies. However, long-term safety studies are still ongoing to ensure its suitability for chronic administration.

In conclusion, 2-{[(3-methoxyphenyl)methyl]sulfanyl}-3-propyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one (CAS No. 860609-28-5) represents a promising lead compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique chemical structure and favorable biological activities make it an attractive candidate for further drug development. Ongoing research aims to optimize its pharmacological properties and advance it towards clinical trials.